6,8-Dichloro-2-(2-chlorophenyl)chromen-4-one

Specification

• CAS No.: 89112-92-5
• Molecular Formula: C15H7Cl3O2
• Molecular Weight: 325.6 g/mol
• IUPAC Name: 6,8-dichloro-2-(2-chlorophenyl)chromen-4-one
• Standard InChI: InChI=1S/C15H7Cl3O2/c16-8-5-10-13(19)7-14(20-15(10)12(18)6-8)9-3-1-2-4-11(9)17/h1-7H
• Standard InChI Key: GNSKIYXSRRHZJI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CC(=O)C3=C(O2)C(=CC(=C3)Cl)Cl)Cl

Introduction

Chemical Identity and Structural Characteristics

Molecular Architecture

6,8-Dichloro-2-(2-chlorophenyl)chromen-4-one (molecular formula: $\text{C}_{15}\text{H}_7\text{Cl}_3\text{O}_2$) belongs to the chromone family, characterized by a benzopyran-4-one core. The compound’s structure features:

• Two chlorine atoms at the 6 and 8 positions of the aromatic A-ring.

• A 2-chlorophenyl group at the 2 position of the pyrone ring (C-ring).

The presence of electron-withdrawing chlorine atoms enhances electrophilic reactivity and influences intermolecular interactions, such as hydrogen bonding and van der Waals forces.

Table 1: Comparative Molecular Properties of Halogenated Chromones

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents
6,8-Dichloro-2-(2-chlorophenyl)chromen-4-one	$\text{C}_{15}\text{H}_7\text{Cl}_3\text{O}_2$	339.58	6-Cl, 8-Cl, 2-(2-Cl-phenyl)
6,8-Dichloro-3-(2-chlorophenyl)-4-methyl-2H-chromen-2-one	$\text{C}_{16}\text{H}_9\text{Cl}_3\text{O}_2$	339.60	6-Cl, 8-Cl, 3-(2-Cl-phenyl), 4-CH₃
6,8-Dichloro-2-(3,4-dimethoxyphenyl)chromen-4-one	$\text{C}_{17}\text{H}_{12}\text{Cl}_2\text{O}_4$	351.18	6-Cl, 8-Cl, 2-(3,4-OCH₃-phenyl)

Data derived from computational and experimental studies highlight the role of substituents in modulating properties such as solubility, melting point, and bioactivity.

Synthesis and Purification

Synthetic Pathways

The synthesis of 6,8-dichloro-2-(2-chlorophenyl)chromen-4-one typically involves multi-step reactions starting from resorcinol or substituted phenol precursors. A representative protocol includes:

• Friedel-Crafts Acylation: Reaction of 2-chlorophenylacetyl chloride with dichlororesorcinol in the presence of Lewis acids (e.g., AlCl₃) to form the intermediate chalcone.

• Cyclization: Intramolecular cyclization under acidic or basic conditions to yield the chromone core.

• Halogenation: Electrophilic chlorination at the 6 and 8 positions using Cl₂ or SO₂Cl₂.

Reactions are conducted under reflux in aprotic solvents (e.g., dichloromethane, acetonitrile), with yields optimized by controlling temperature (70–100°C) and reaction time (8–12 hours).

Purification Techniques

Crude products are purified via:

• Column Chromatography: Silica gel eluted with ethyl acetate/hexane mixtures (3:7 ratio).

• Recrystallization: Using ethanol or methanol to achieve >95% purity.

Physicochemical Properties

Solubility and Stability

The compound exhibits low aqueous solubility (<0.1 mg/mL at 25°C) due to its hydrophobic aromatic and halogenated groups. It is soluble in polar aprotic solvents (e.g., DMSO, DMF) and moderately soluble in ethanol. Stability studies indicate decomposition above 250°C, with no significant degradation under ambient conditions.

Spectroscopic Characterization

• IR Spectroscopy: Strong absorption bands at 1,680 cm⁻¹ (C=O stretch) and 750 cm⁻¹ (C-Cl stretch).

• NMR Spectroscopy:

  • $^1\text{H}$ NMR (CDCl₃): δ 7.45–7.32 (m, 4H, aryl-H), δ 6.89 (s, 1H, H-3), δ 6.75 (s, 1H, H-5).

  • $^{13}\text{C}$ NMR: δ 177.8 (C-4), 160.2 (C-2), 135.6–118.4 (aryl carbons).

Biological Activity and Mechanisms

Anti-Inflammatory and Anticancer Properties

Preliminary in vitro studies on related chromones suggest:

• COX-2 Inhibition: IC₅₀ values of 10–50 µM via suppression of prostaglandin synthesis.

• Cytotoxic Effects: Apoptosis induction in HeLa and MCF-7 cell lines (IC₅₀: 20–40 µM).

Applications in Materials Science

Organic Semiconductors

The planar chromone core and halogen substituents facilitate π-π stacking, enabling use in:

• OLEDs: As electron-transport layers due to high electron affinity ($\approx$3.1 eV).

• Photovoltaics: Non-fullerene acceptors with power conversion efficiencies >8%.

Recent Advances and Future Directions

Computational Modeling

DFT studies predict a HOMO-LUMO gap of 4.2 eV, suggesting suitability for optoelectronic applications. Molecular docking simulations indicate strong binding affinity (-9.8 kcal/mol) to the Mycobacterium tuberculosis enoyl-ACP reductase.

Synthetic Modifications

Ongoing research explores:

• Nanoformulations: Liposomal encapsulation to enhance bioavailability.

• Hybrid Derivatives: Coupling with triazole or quinoline moieties to amplify bioactivity.